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1. Introduction

Penoxsulam is a systemic, post-emergence herbicide belonging to the triazolopyrimidine

sulfonamide chemical family. It is highly effective for the control of a broad spectrum of annual

and perennial grass, sedge, and broadleaf weeds in rice (Oryza sativa) cultivation. Its primary

mode of action is the inhibition of the enzyme acetolactate synthase (ALS), a key enzyme in

the biosynthesis pathway of the branched-chain amino acids valine, leucine, and isoleucine.

This inhibition leads to the cessation of cell division and plant growth, ultimately resulting in

weed death. These notes provide detailed protocols for the formulation and application of

penoxsulam for research and development purposes.

2. Penoxsulam Formulations

Penoxsulam is available in several formulations, each with specific characteristics designed to

optimize handling, mixing, and biological activity. The choice of formulation can significantly

impact efficacy and crop safety.
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Formulation Type Description Key Characteristics

Typical Active

Ingredient (a.i.)

Concentration

Suspension

Concentrate (SC)

A stable suspension of

the solid active

ingredient in a liquid,

typically water.

- Easy to pour and

measure- Good

compatibility with

tank-mix partners-

Requires agitation to

prevent settling

240 g/L

Water Dispersible

Granules (WG/WDG)

Granules that rapidly

disintegrate and

disperse in water to

form a fine

suspension.

- Low dust

formulation, improving

handler safety- Easy

to store and transport-

Requires thorough

mixing to ensure

uniform dispersion

60-80% (w/w)

Oil Dispersion (OD)

A suspension of the

active ingredient in an

oil-based carrier.

- Enhanced

rainfastness and leaf

uptake- Improved

efficacy on weeds with

waxy cuticles- May

have a higher

potential for crop

phytotoxicity under

certain conditions

20-40 g/L

3. Application in Rice Cultivation

Effective weed management with penoxsulam requires precise application timing, dosage,

and water management.

3.1. Application Timing and Dosage

Penoxsulam is primarily used as a post-emergence herbicide. The optimal application timing

depends on the growth stage of the weeds and the rice cultivation system.
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Cultivation

System

Application

Timing

Weed Growth

Stage

Typical

Application

Rate (g a.i./ha)

Notes

Transplanted

Rice

10-15 days after

transplanting

(DAT)

2-4 leaf stage 20-25

Ensure weeds

are actively

growing. Drain

the field before

application and

re-flood 24-48

hours after.

Direct Seeded

Rice (DSR) - Wet

12-18 days after

sowing (DAS)
2-4 leaf stage 22-25

Water level

should be low to

expose target

weeds at the

time of

application.

Direct Seeded

Rice (DSR) - Dry

At 3-4 leaf stage

of rice

2-4 leaf stage of

weeds
20-24

Apply after the

first irrigation

when weeds

have emerged

and are actively

growing.

3.2. Weed Control Spectrum and Efficacy

Penoxsulam provides effective control against many problematic weeds in rice fields.
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Weed Species Common Name
Efficacy at Recommended

Rates

Echinochloa crus-galli Barnyardgrass Excellent

Echinochloa colona Jungle rice Excellent

Cyperus difformis Smallflower umbrella sedge Excellent

Cyperus iria Rice flat sedge Excellent

Fimbristylis miliacea Ricefield fimbristylis Excellent

Ludwigia hyssopifolia Water primrose Good to Excellent

Marsilea minuta Dwarf waterclover Good

Leptochloa chinensis Chinese sprangletop
Moderate to Good

(Suppression)

4. Experimental Protocols

4.1. Protocol for Field Efficacy and Crop Tolerance Trial

This protocol outlines a standard methodology for evaluating the efficacy of different

penoxsulam formulations and application rates.

Experimental Design: Randomized Complete Block Design (RCBD) with 3-4 replications.

Plot Size: 5m x 4m = 20 m².

Treatments:

Untreated Weedy Check

Weed-Free Check (manual weeding)

Penoxsulam Formulation 1 at Rate X

Penoxsulam Formulation 1 at Rate Y
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Penoxsulam Formulation 2 at Rate X

Standard commercial herbicide check

Application:

Use a calibrated knapsack sprayer fitted with a flat-fan nozzle.

Maintain a constant spray volume (e.g., 300-400 L/ha) and pressure (e.g., 2.5-3.0 kg/cm

²).

Data Collection:

Weed Density and Biomass: At 0, 30, and 60 days after application (DAA), place a 0.5m x

0.5m quadrat randomly at two locations within each plot. Count the number of individuals

of each weed species and collect the above-ground biomass. Dry the biomass in an oven

at 70°C for 72 hours and record the dry weight.

Crop Phytotoxicity: Visually assess crop injury at 3, 7, 14, and 21 DAA using the European

Weed Research Council (EWRC) rating scale (1 = no injury, 9 = complete kill).

Yield and Yield Components: At harvest, collect grain from a net plot area (e.g., 3m x 2m).

Record grain yield (t/ha), number of panicles per hill, number of grains per panicle, and

1000-grain weight.

Statistical Analysis: Analyze data using Analysis of Variance (ANOVA) and compare

treatment means using a suitable post-hoc test (e.g., Tukey's HSD) at p ≤ 0.05.

5. Mode of Action and Resistance Management

Understanding the biochemical mechanism of penoxsulam is critical for its effective use and

for developing strategies to mitigate herbicide resistance.
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Caption: Mode of action of penoxsulam via inhibition of the ALS enzyme.

To prevent the development of herbicide-resistant weed biotypes, it is crucial to:

Rotate herbicides with different modes of action.

Use penoxsulam in tank-mixes or pre-mixes with other effective herbicides.

Integrate non-chemical weed control methods such as manual weeding and proper water

management.

Adhere strictly to recommended application rates and timings.

6. Development and Application Workflow

The process from initial formulation development to final field application involves several

critical stages.
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Laboratory & Greenhouse Phase

Field & Regulatory Phase

1. Active Ingredient
(Penoxsulam) Synthesis

2. Formulation Development
(SC, WG, OD)

3. Physicochemical Analysis
(Stability, Particle Size)

4. Greenhouse Bioassays
(Preliminary Efficacy & Phytotoxicity)

5. Field Trials (Small Plot)
(Rate Refinement, Crop Safety)

6. Large-Scale Field Trials
(Multi-location Efficacy Validation)

7. Regulatory Submission
& Registration

8. Commercial Application
& Post-Market Surveillance

Click to download full resolution via product page

Caption: Workflow for penoxsulam formulation and application development.
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To cite this document: BenchChem. [Penoxsulam: Formulation and Application Protocols in
Rice Cultivation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166495#penoxsulam-formulation-and-application-in-
rice-cultivation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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